Cas no 2228191-72-6 (2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol)

• Product Name: 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol
• CAS No: 2228191-72-6
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5946017
• PubChem ID: 165881907
• Update Time: 2025-05-26

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol
• 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol
• EN300-1809719
• 2228191-72-6

• Inchi： 1S/C12H22O/c1-11(2)8-5-6-9(10(11)7-8)12(3,4)13/h8-10,13H,5-7H2,1-4H3
• InChI Key： IQYGBYXSRZUQFD-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol

Professional Introduction to Compound with CAS No. 2228191-72-6 and Product Name: 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol

The compound with the CAS number 2228191-72-6 and the product name 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and specific substituents, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of a dimethylbicyclo3.1.1heptan-2-yl moiety suggests a complex three-dimensional framework, which can influence its chemical reactivity and biological properties.

In recent years, the field of medicinal chemistry has seen significant advancements in the design and synthesis of complex molecular architectures. The compound in question exemplifies the trend toward creating molecules with intricate cyclic systems, which often exhibit enhanced binding affinities and selectivity in biological targets. The bicyclo3.1.1heptane core is particularly interesting because it introduces conformational constraints that can be exploited to optimize pharmacokinetic profiles. This structural motif has been explored in various drug candidates, demonstrating its utility in modulating biological activity.

The 6,6-dimethyl substitution on the bicyclic system further adds to the complexity of the molecule, potentially influencing its solubility, metabolic stability, and interaction with biological targets. These features make it a valuable scaffold for medicinal chemists seeking to develop novel therapeutics. The propan-2-ol moiety at the other end of the molecule provides a hydroxyl group that can participate in hydrogen bonding interactions, a key factor in many drug-receptor binding events.

Recent studies have highlighted the importance of molecular rigidity in drug design, particularly for targeting enzymes and receptors with high specificity. The rigid framework of bicyclo3.1.1heptane derivatives has been shown to improve binding affinity by reducing conformational entropy loss upon binding. This principle has been applied in the development of several small-molecule inhibitors, where the incorporation of such cyclic structures has led to more potent and selective compounds.

Moreover, the compound’s unique stereochemistry presents opportunities for developing enantiomerically pure derivatives with enhanced pharmacological properties. The synthesis of chiral centers within the molecule can lead to improved efficacy and reduced side effects, a critical consideration in modern drug development. Techniques such as asymmetric synthesis and chiral resolution are being employed to access these enantiomerically pure forms, which may exhibit superior biological activity.

The potential applications of 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol extend beyond traditional pharmaceuticals. Its structural features make it a promising candidate for use as an intermediate in organic synthesis, particularly for constructing more complex molecules with tailored properties. The ability to functionalize both the bicyclic core and the propan-2-ol group provides chemists with a versatile platform for exploring new chemical space.

In conclusion, the compound with CAS number 2228191-72-6 and product name 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset for both academic researchers and industrial chemists working on drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.